Cas no 1396683-88-7 (N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1396683-88-7
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 5400904
• Update Time: 2025-08-05

N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Furanyl)-2-hydroxyethyl]-3,5-dimethyl-4-isoxazolesulfonamide
• N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C11H14N2O5S/c1-7-11(8(2)18-13-7)19(15,16)12-5-10(14)9-3-4-17-6-9/h3-4,6,10,12,14H,5H2,1-2H3
• InChI Key： XVAMPUOEBHJTHK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCC(C2C=COC=2)O)(=O)=O)C(C)=N1

Experimental Properties

• Density: 1.384±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.7±52.0 °C(Predicted)
• pka: 9.31±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide: A Comprehensive Overview

N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide, identified by the CAS registry number 1396683-88-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a furan ring with a sulfonamide group, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery and material science due to its versatile chemical properties.

The compound's structure consists of a 1,2-oxazole ring substituted with two methyl groups at positions 3 and 5. The sulfonamide group is attached to position 4 of the oxazole ring. Additionally, the molecule features a furan moiety at position 3 of the oxazole ring, which is further substituted with a hydroxyl group at position 2. This arrangement provides the compound with both electron-donating and electron-withdrawing groups, contributing to its reactivity and selectivity in various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Studies have demonstrated that the synthesis of N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide involves a multi-step process that includes nucleophilic substitution and coupling reactions. The compound's stability under various conditions has been evaluated, revealing its suitability for use in both aqueous and organic solvents.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to act as a bioisostere makes it a valuable tool in drug design. Recent studies have explored its potential as an inhibitor of certain enzymes and receptors, which could lead to the development of new therapeutic agents. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The compound's interaction with biological systems has been extensively studied. Research has shown that it exhibits moderate to high bioavailability when administered orally or intravenously. Its pharmacokinetic profile suggests that it could be suitable for chronic administration in certain therapeutic regimens. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic doses.

From an environmental perspective, the biodegradation of CAS No 1396683-88-7 has been investigated under various conditions. Results indicate that the compound undergoes rapid degradation under aerobic conditions, making it less likely to persist in the environment. This property is particularly important for ensuring the sustainability of any future applications involving this compound.

In conclusion, N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide represents a versatile and promising molecule with applications spanning multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.